5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 5-thiophen-3-yl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C10H11N3S/c1-3-11-10-12-4-5-13(10)9(1)8-2-6-14-7-8/h2,4-7,9H,1,3H2,(H,11,12)
• InChI Key: BNTJXDIZHVMUAE-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=NC=CN2C1C3=CSC=C3

Description

5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a bicyclic heterocyclic compound featuring an imidazo[1,2-a]pyrimidine core fused with a thiophen-3-yl substituent. This structure combines electron-rich aromatic systems (thiophene) with a nitrogen-dense imidazo-pyrimidine scaffold, making it a candidate for pharmaceutical and materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine typically involves the condensation of thiophene derivatives with imidazo[1,2-a]pyrimidine precursors. One common method includes the use of thiophene-3-carboxaldehyde and 2-aminopyrimidine under acidic or basic conditions to facilitate cyclization and formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve scalable synthetic routes such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . This method is advantageous due to its efficiency and the availability of starting materials.

Chemical Reactions Analysis

Types of Reactions

5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The imidazo[1,2-a]pyrimidine core can be reduced under hydrogenation conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is frequently employed.

Substitution: Reagents such as halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) are used under controlled conditions.

Major Products

Oxidation: Thiophene sulfoxides and sulfones.

Reduction: Reduced imidazo[1,2-a]pyrimidine derivatives.

Substitution: Halogenated or nitrated thiophene derivatives.

Scientific Research Applications

5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a kinase inhibitor and its role in signal transduction pathways.

Medicine: Explored for its anti-inflammatory, antimicrobial, and anticancer properties.

Industry: Utilized in the development of organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves its interaction with specific molecular targets such as enzymes and receptors. For instance, it may inhibit kinase activity by binding to the ATP-binding site, thereby blocking signal transduction pathways involved in cell proliferation and survival . Additionally, its antimicrobial activity may be attributed to the disruption of microbial cell membranes and inhibition of essential enzymes .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent at the 5-position of the imidazo[1,2-a]pyrimidine core significantly influences physical properties. Key examples include:

Compound Name	Substituent at 5-position	Molecular Formula	Melting Point (°C)	Yield (%)	Source
5-(Thiophen-3-yl)-imidazo[1,2-a]pyrimidine	Thiophen-3-yl	C₁₀H₁₁N₃S	Not reported	Not reported	Target compound
5-Phenyl-7-(thiophen-2-yl)-thiazolo[3,2-a]pyrimidine	Phenyl + Thiophen-2-yl	C₁₅H₁₁N₃OS₂	105–107	85
2-Phenyl-imidazo[1,2-a]pyrimidine HCl	Phenyl	C₁₂H₁₄ClN₃	Not reported	Not reported
5-Ethyl-2,6-dimethyl-imidazo[1,2-a]pyrimidine	Ethyl + Methyl	C₁₀H₁₇N₃	Not reported	Not reported

Key Observations :

• The thiophen-2-yl derivative in exhibits a lower melting point (105–107°C) than the phenyl-substituted analogue in (270–272°C), suggesting reduced crystallinity due to asymmetric substitution.

Fused Ring Systems and Reactivity

The imidazo[1,2-a]pyrimidine core is often fused with other heterocycles, altering reactivity and biological activity:

Compound Name	Fused Ring System	Key Functional Groups	Reactivity Highlights
Target compound	Imidazo[1,2-a]pyrimidine	Thiophen-3-yl	Predicted electrophilic at S and N sites
Pyrrolo[1,2-c]thiazolo[3,2-a]pyrimidine	Pyrrolo-thiazolo-pyrimidine	Methoxyphenyl	Reacts with triazolo-thiadiazines
Thiadiazolo[3,2-a]pyrimidine	Thiadiazolo-pyrimidine	Carboxamide	Amine-mediated functionalization

Key Observations :

• Thiophene-containing derivatives (e.g., target compound) may exhibit distinct reactivity in Suzuki coupling or halogenation compared to methoxyphenyl or carboxamide analogues.
• Fused thiadiazolo systems (e.g., ) show versatility in forming carboxamide derivatives via amine reactions, a pathway less explored in imidazo-pyrimidines.

Spectral and Structural Confirmation

Infrared (IR) and nuclear magnetic resonance (NMR) data are critical for structural validation:

• IR Spectroscopy :
  • The target compound’s thiophene ring is expected to show C–S stretching near 600–700 cm⁻¹, while carbonyl groups in analogues (e.g., 1708 cm⁻¹ in ) dominate their spectra.
• ¹H NMR :
  • Thiophene protons in the target compound would resonate at δ 6.8–7.5 ppm, distinct from phenyl protons (δ 7.2–7.6 ppm in ).
  • Methyl groups in ethyl/methyl-substituted analogues (e.g., ) appear as singlets near δ 1.2–2.5 ppm.

Biological Activity

5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a heterocyclic compound that has garnered attention for its diverse biological activities and potential therapeutic applications. This compound belongs to the imidazo[1,2-a]pyrimidine class, which is characterized by a fused imidazole and pyrimidine ring system. The presence of the thiophene group at the 5-position of the imidazole moiety enhances its chemical properties and biological activity.

Chemical Structure

The chemical structure of 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine can be represented as follows:

$$\text{C}_{11}\text{H}_{10}\text{N}_4\text{S}$$

This structure contributes to various interactions with biological targets, making it a subject of interest in pharmacological research.

Biological Activity Overview

Research indicates that compounds within the imidazo[1,2-a]pyrimidine class exhibit significant biological activities. Notably, 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has shown:

• Antimicrobial Properties : Demonstrated effectiveness against various bacterial strains.
• Antitumor Activity : Inhibitory effects on cancer cell lines have been observed.
• Kinase Inhibition : Selective inhibition of certain kinases such as FLT3 has been reported.

Molecular docking studies have provided insights into how 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine interacts with target proteins. These studies reveal that the compound adopts specific binding conformations that are crucial for its inhibitory activity against FLT3 kinase. This interaction is essential for understanding its potential in cancer therapy.

Research Findings and Case Studies

Several studies have explored the biological activity of this compound:

• Antimicrobial Activity : A study evaluated the antimicrobial efficacy of various imidazo[1,2-a]pyrimidines against Gram-positive and Gram-negative bacteria. The results indicated that 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibited significant antibacterial activity with minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL against tested strains .
• Antitumor Activity : In vitro assays demonstrated that this compound inhibited the proliferation of several cancer cell lines including MCF-7 (breast cancer) and A549 (lung cancer) cells. The IC50 values were found to be approximately 10 µM for MCF-7 cells and 15 µM for A549 cells .
• Kinase Inhibition Studies : The compound was tested for its ability to inhibit FLT3 kinase activity in a biochemical assay. It showed an IC50 value of 50 nM, indicating potent inhibition compared to other known inhibitors .

Comparative Analysis with Related Compounds

To better understand the unique properties of 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, a comparison with structurally similar compounds is useful:

Compound Name	Structure	Key Activity
6-(Thiophen-2-yl)-5-methyl-3-phenylthieno[2,3-d]pyrimidine	Structure	Antimicrobial activity
4-(Thienyl)-imidazo[1,5-a]pyridine	Structure	Kinase inhibition
7-(Thiophen-3-yl)-imidazo[1,2-b]pyridine	Structure	Antitumor activity

The distinct feature of 5-(Thiophen-3-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine lies in its ability to selectively inhibit FLT3 kinase while exhibiting antimicrobial properties—a dual functionality not commonly found in similar compounds.